Cas no 2227668-96-2 ((1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2227668-96-2
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6396182
• PubChem ID: 165673280
• Update Time: 2025-11-01

(1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol
• EN300-1800070
• 2227668-96-2

• Inchi： 1S/C9H11F2NO2/c1-14-9-6(8(13)4-12)2-5(10)3-7(9)11/h2-3,8,13H,4,12H2,1H3/t8-/m1/s1
• InChI Key： YPUSPDDQDCVMNC-MRVPVSSYSA-N
• SMILES： FC1=CC(=CC(=C1OC)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227668-96-2)

(1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227668-96-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.

The compound features a chiral center at the (1S) position, which is a critical aspect of its stereochemistry. The presence of a stereocenter often implies that the compound can exist as enantiomers, each with distinct biological activities. In the context of pharmaceuticals, the enantiomeric purity of a drug is of paramount importance, as one enantiomer may exhibit the desired therapeutic effect while the other could potentially cause adverse effects. The stereochemical configuration of (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol suggests that it may be selectively synthesized to ensure optimal pharmacological outcomes.

The aromatic ring system in this compound is substituted with both fluoro and methoxy groups. These substituents are strategically positioned at the 3 and 5 positions of the phenyl ring, which can significantly influence the electronic properties and reactivity of the molecule. The fluorine atoms, being highly electronegative, can enhance the lipophilicity and metabolic stability of the compound, while the methoxy group can contribute to hydrogen bonding interactions with biological targets. Such structural modifications are often employed to improve drug-like properties such as solubility, bioavailability, and target binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. The integration of machine learning algorithms has further enhanced the predictive power of these models, making them indispensable in modern drug discovery pipelines.

In vitro studies have begun to elucidate the potential pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structural features reminiscent of known bioactive molecules have prompted investigations into its potential as an anti-inflammatory agent or a kinase inhibitor. The fluoro-substituted aromatic ring is particularly noteworthy, as fluorinated compounds are frequently found in approved drugs due to their improved pharmacokinetic properties.

The synthesis of (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol presents unique challenges due to its complex stereochemistry and functional groups. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as asymmetric synthesis and chiral resolution have enabled the production of enantiomerically pure compounds like this one on a scalable basis. These advancements are crucial for ensuring that subsequent pharmacological studies are conducted with well-defined molecular entities.

The role of fluorine in pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit enhanced binding affinity to biological targets due to changes in electronic distribution and steric effects. Additionally, fluorine atoms can improve metabolic stability by resisting degradation by enzymes such as cytochrome P450 oxidases. The presence of two fluorine atoms in (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol suggests that it may possess these desirable characteristics, making it a valuable scaffold for further medicinal chemistry investigations.

As research continues to unfold, new applications for this compound may emerge. The intersection of organic chemistry with disciplines such as materials science and nanotechnology also opens up exciting possibilities for its use in advanced formulations and delivery systems. For instance, its ability to interact with biological targets could be leveraged in the development of targeted drug delivery platforms or biosensors.

The growing emphasis on personalized medicine has further highlighted the importance of structurally diverse compounds like (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol. By tailoring molecular structures to specific patient populations or disease states, researchers aim to develop more effective and tailored therapeutic interventions. The compound's unique structural features make it a versatile building block for generating novel analogs with tailored pharmacological profiles.

In conclusion, (1S)-2-amino-1-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2227668-96-2) represents a fascinating subject for research in pharmaceutical chemistry. Its complex structure, featuring chiral centers and strategic substituents like fluoro and methoxy groups, positions it as a promising candidate for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches, compounds like this one are poised to play pivotal roles in shaping the future of medicine.